Cas no 5422-46-8 (NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169)

• Product Name: NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169
• CAS No: 5422-46-8
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07782575
• CID: 889693
• Update Time: 2026-04-29

NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169 Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-[(4-methylphenoxy)methyl]benzene
• (3-Brom-benzyl)-p-tolyl-aether
• (3-bromo-benzyl)-p-tolyl ether
• AC1L5CLJ
• AC1Q25TM
• AG-J-49048
• AR-1C1965
• CTK5A0064
• NSC11169
• NSC-11169
• NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169

• MDL： MFCD07782575
• Inchi： InChI=1S/C14H13BrO/c1-11-5-7-14(8-6-11)16-10-12-3-2-4-13(15)9-12/h2-9H,10H2,1H3
• InChI Key： KRRMBXUMRJBLPC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OCC2=CC(=CC=C2)Br

Computed Properties

• Exact Mass: 276.01499
• Monoisotopic Mass: 276.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.341
• Boiling Point: 362.4°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.592
• PSA: 9.23

Additional information on NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169

Comprehensive Overview of CAS No. 5422-46-8: NSC11169, AC1L5CLJ, AC1Q25TM, AR-1C1965, and NSC-11169

CAS No. 5422-46-8, known by various names including NSC11169, AC1L5CLJ, AC1Q25TM, and AR-1C1965, is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This comprehensive overview aims to provide a detailed understanding of the compound's properties, applications, and recent research developments.

CAS No. 5422-46-8 is a small molecule with a unique chemical structure that has been studied for its potential therapeutic applications. The compound is characterized by its molecular formula and molecular weight, which are crucial for understanding its behavior in various biological systems. Recent advancements in analytical techniques have allowed researchers to delve deeper into the structural and functional aspects of this compound.

In the context of pharmaceutical research, NSC11169 has shown promise in several areas, including cancer therapy and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate specific cellular pathways, making it a potential candidate for further clinical investigation. The compound's mechanism of action involves interacting with key proteins and enzymes, thereby influencing cellular processes such as apoptosis and cell cycle regulation.

The chemical properties of CAS No. 5422-46-8 are well-documented in the scientific literature. It is soluble in common organic solvents and exhibits stability under a range of conditions. These properties make it suitable for use in both laboratory settings and potential therapeutic applications. Additionally, the compound's low toxicity profile has been a significant factor in its continued evaluation as a drug candidate.

NSC11169 has been the subject of numerous studies focusing on its pharmacological effects. Research has shown that it can effectively inhibit the growth of cancer cells in vitro and in vivo models. The compound's ability to target specific signaling pathways involved in tumor progression makes it a valuable tool for understanding the underlying mechanisms of cancer development.

Beyond cancer research, CAS No. 5422-46-8 has also been explored for its potential benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that the compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

The synthesis of CAS No. 5422-46-8 involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for advancing its clinical development.

In addition to its therapeutic potential, CAS No. 5422-46-8 has been used as a tool compound in basic research to investigate fundamental biological processes. Its ability to modulate specific cellular pathways has made it an invaluable resource for scientists studying cell biology and molecular pharmacology.

The safety profile of CAS No. 5422-46-8 is an important consideration for its future use as a therapeutic agent. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The future outlook for CAS No. 5422-46-8 is promising, with ongoing research aimed at optimizing its properties and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new discoveries and potential breakthroughs.

In conclusion, CAS No. 5422-46-8, also known as NSC11169, AC1L5CLJ strong>, ACQ25TM strong>, AR-1C1965 strong>, NSC- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong>-< strong>- strong> p >